Cas no 59298-42-9 (Butanedioic acid,mono[2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl] ester)

Butanedioic acid,mono[2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl] ester structure
59298-42-9 structure
Product Name:Butanedioic acid,mono[2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl] ester
CAS No:59298-42-9
MF:C12H15N5O6
MW:325.277402162552
CID:335379
PubChem ID:136096012
Update Time:2025-04-19

Butanedioic acid,mono[2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl] ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,mono[2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl] ester
    • 9-{2-(3-carboxypropionyloxy)ethoxymethyl}guanine
    • 9-(2-(3-carboxypropionyloxy)ethoxymethyl)guanine
    • 9-{2-(3-carboxypropionyloxy)ethoxymethyl} guanine
    • DTXSID201146304
    • 1-[2-[(2-Amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl] butanedioate
    • 59298-42-9
    • SCHEMBL8842958
    • CHEMBL1205839
    • 9-(2-(3-carboxypropionyloxy)ethoxymethyl) guanine
    • RTKIXOQNORJYCY-UHFFFAOYSA-N
    • Inchi: 1S/C12H15N5O6/c13-12-15-10-9(11(21)16-12)14-5-17(10)6-22-3-4-23-8(20)2-1-7(18)19/h5H,1-4,6H2,(H,18,19)(H3,13,15,16,21)
    • InChI Key: RTKIXOQNORJYCY-UHFFFAOYSA-N
    • SMILES: O(CCOC(CCC(=O)O)=O)CN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

  • Exact Mass: 325.10223322g/mol
  • Monoisotopic Mass: 325.10223322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 158Ų
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